[1-(Oxan-2-yl)cyclobutyl]methanamine

• IUPAC Name: [1-(oxan-2-yl)cyclobutyl]methanamine
• InChI: InChI=1S/C10H19NO/c11-8-10(5-3-6-10)9-4-1-2-7-12-9/h9H,1-8,11H2
• InChI Key: GAXSFMDBJRHPRJ-UHFFFAOYSA-N
• Canonical SMILES: C1CCOC(C1)C2(CCC2)CN
• Molecular Formula: C10H19NO
• Molecular Weight: 169.26 g/mol

Description

“[1-(Oxan-2-yl)cyclobutyl]methanamine” is a chemical compound with the following IUPAC name: (1-(tetrahydro-2H-pyran-2-yl)cyclobutyl)methanamine . Its molecular formula is C₁₀H₁₉NO . The compound exhibits a liquid physical form and has a molecular weight of approximately 169.27 g/mol .

Scientific Research Applications

Anticancer Activity of Complexes

New palladium (Pd)II and platinum (Pt)II complexes derived from Schiff base ligands, including R-(phenyl)methanamine and R-(pyridin-2-yl)methanamine, exhibit anticancer activity. The complexes were investigated for their potential against various human cancerous and noncancerous cell lines. Notably, one complex demonstrated strong DNA-binding affinity and showed selective toxicity towards cancerous cells without affecting noncancerous breast cell lines, highlighting its potential as an anticancer agent (Mbugua et al., 2020).

Enantioselective Cyclopropanation

Highly enantioselective cyclopropanation of styrene derivatives and diazoacetates was achieved using 3-oxobutylideneaminatocobalt(II) complexes. The process underscores the significance of the steric demand of the diamine unit and the ester groups on the side chains in influencing enantioselectivity. This method highlights the role of [1-(Oxan-2-yl)cyclobutyl]methanamine derivatives in synthesizing complex molecules with potential applications in medicinal chemistry and material science (Ikeno et al., 2001).

Serotonin 5-HT1A Receptor-Biased Agonists

Novel 1-(1-benzoylpiperidin-4-yl)methanamine derivatives were identified as biased agonists of serotonin 5-HT1A receptors. These compounds exhibited high receptor affinity, significant selectivity against various receptors, and showed potent antidepressant-like activity. This discovery opens new avenues for developing antidepressant drugs with improved efficacy and reduced side effects (Sniecikowska et al., 2019).

Catalytic Applications

1-(3-(Pyridin-2-yl)phenyl)methanamine derivatives were synthesized and exhibited catalytic activity in the presence of palladium, showcasing their potential in synthetic organic chemistry. These findings are crucial for developing new catalytic processes that could be applied in pharmaceuticals, agrochemicals, and the synthesis of fine chemicals (Roffe et al., 2016).

Antimicrobial Agents

Research on 1-(1H-benzotriazol-1-yl)-1-substituted phenyl methanamine derivatives demonstrated their efficacy as antimicrobial agents. These compounds showed variable degrees of activity against bacterial and fungal strains, indicating their potential in developing new antimicrobial drugs (Visagaperumal et al., 2010).